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Compound of Interest

Compound Name: 4-lodo-1-methyl-1H-pyrazole

Cat. No.: B1273130

Technical Data Sheet: 4-lodo-1-methyl-1H-
pyrazole

Audience: Researchers, scientists, and drug development professionals.

This document provides core physicochemical properties of the compound 4-lodo-1-methyl-
1H-pyrazole, a heterocyclic organic compound relevant in synthetic chemistry and as a
potential intermediate for pharmacologically active molecules.

Chemical Properties

The fundamental molecular characteristics of 4-lodo-1-methyl-1H-pyrazole have been
determined and are summarized below. This data is essential for stoichiometric calculations,
analytical characterization, and registration in chemical databases.

Identifier Value Citations
Molecular Formula CaHsIN2 [1]
Molecular Weight 208.00 g/mol [1]

CAS Number 39806-90-1 [11[2]
Empirical Formula (Hill) CaHsIN2
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Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 4-lodo-1-methyl-1H-pyrazole
are beyond the scope of this specific data sheet. For methodologies related to its synthesis,
purification, and analytical characterization, researchers are advised to consult peer-reviewed
chemical literature and established chemical synthesis databases.

Logical Relationships

The relationship between the chemical compound and its primary molecular identifiers is a
foundational concept in chemical data management. The following diagram illustrates this
direct association.
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Caption: Core properties of 4-lodo-1-methyl-1H-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-lodo-1-methyl-1H-pyrazole molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273130#4-iodo-1-methyl-1h-pyrazole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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